Cas no 1849291-62-8 (1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl-)

• Product Name: 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl-
• CAS No: 1849291-62-8
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• MDL: MFCD29910404
• CID: 5246617
• PubChem ID: 122170341
• Update Time: 2025-10-21

1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl-

• MDL： MFCD29910404
• Inchi： 1S/C5H10N4/c1-4-3-7-9(2)5(4)8-6/h3,8H,6H2,1-2H3
• InChI Key： KIFIJSWFUHRZGD-UHFFFAOYSA-N
• SMILES： N1(C)C(NN)=C(C)C=N1

Additional information on 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl-

Introduction to 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl- (CAS No. 1849291-62-8) and Its Emerging Applications in Chemical Biology and Medicine

1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl-, identified by the chemical formula CAS No. 1849291-62-8, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. The pyrazole core, a five-membered aromatic ring containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry, known for its versatility in drug design. The presence of both hydrazinyl and dimethyl substituents in this compound introduces additional functional groups that can participate in various chemical reactions, making it a promising candidate for the development of novel therapeutic agents.

The hydrazinyl moiety at the 5-position of the pyrazole ring is particularly noteworthy, as hydrazine derivatives are well-documented for their pharmacological effects. This group can engage in imine formation, redox reactions, and coordination with metal ions, which are critical mechanisms in many biological processes. In contrast, the dimethyl substituents at the 1 and 4 positions enhance the steric bulk of the molecule, influencing its solubility, metabolic stability, and binding affinity to biological targets. The combination of these structural features makes 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl- a compound of great interest for further exploration.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules derived from pyrazole derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. For instance, pyrazole-based inhibitors of enzymes such as Janus kinases (JAKs) have shown promise in treating autoimmune diseases by modulating inflammatory pathways. The hydrazinyl group in 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl- may similarly contribute to its ability to interact with key signaling proteins and regulate cellular processes.

The pharmacokinetic profile of 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl- is also an important consideration in drug development. The dimethyl groups may improve oral bioavailability by enhancing lipophilicity, while the hydrazinyl moiety could influence metabolic pathways through interactions with cytochrome P450 enzymes. Preclinical studies are essential to evaluate these parameters and identify potential toxicity or side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the molecular structure and dynamics of this compound.

In addition to its therapeutic potential, 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl- may find applications in materials science and industrial chemistry. Pyrazole derivatives are known to exhibit photochemical stability and can be incorporated into polymers or coatings to enhance durability. The reactivity of the hydrazinyl group also allows for further functionalization via cross-coupling reactions or condensation processes, opening avenues for synthesizing more complex molecules with tailored properties.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way novel compounds are identified and optimized. Predictive models can now forecast binding affinities andADME (Absorption, Distribution, Metabolism, Excretion) properties based on molecular structures alone. This approach has been particularly effective for pyrazole derivatives due to their well-characterized interactions with biological targets. By leveraging these computational tools, 1H-Pyrazole, 5-hydrazinyl-1,4-dimethyl-* could be rapidly screened against large databases of protein targets to identify promising candidates for further validation.

Future research directions may focus on exploring analogs of 1H-Pyrazole, 5-hydrazinyl-*dimethyl-* that exhibit enhanced potency or selectivity for specific disease pathways. For example, modifications at the dimethyl positions could alter binding kinetics,* while alternative hydrazine derivatives might provide new mechanisms of action.* Collaborative efforts between academic researchers*and pharmaceutical companies are essential to translate these findings into clinical applications.*

The versatility of hydrazinyl-containing heterocycles like pyrazoles underscores their importance as building blocks in modern drug discovery.* Recent patents have highlighted their use*in designing kinase inhibitors,* protease inhibitors,*and even antiviral agents.* These innovations underscore*the need for continued investigation into compounds like *1H-Pyazol,e, 5-hydrazy*nil*-1,4-dimethyle** as they hold promise*for addressing unmet medical needs.*

In conclusion, 1H-Pyazol,e, 5-hydrazy*nil*-1,4-dimethyle** (CAS No.1849291-62-8) represents*an exciting opportunity*for researchers*to explore new therapeutic strategies.* Its unique structural features,*combined with recent advances*in computational biology*and synthetic chemistry,*make it a valuable candidate*for further investigation.* As our understanding*of biological pathways evolves,*so too will our ability*to harness this compound's potential.* Whether through traditional high-throughput screening methods*or cutting-edge AI-driven approaches,*the journey toward discovering novel treatments*is bound to be influenced by discoveries like this one.*